2-Methylphenyl 8-quinolinesulfonate

• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol
• SMILES: CC1=CC=CC=C1OS(=O)(=O)C2=CC=CC3=C2N=CC=C3
• InChI: InChI=1S/C16H13NO3S/c1-12-6-2-3-9-14(12)20-21(18,19)15-10-4-7-13-8-5-11-17-16(13)15/h2-11H,1H3
• InChIKey: NJGCOCJXAAHAKE-UHFFFAOYSA-N

2-Methylphenyl 8-quinolinesulfonate (CAS 889803-11-6) is a synthetic aryl sulfonate ester with the molecular formula C16H13NO3S and a molecular weight of 299.34 g/mol. It is constructed from an 8-quinolinesulfonic acid core esterified with ortho-cresol (2-methylphenol).

2-Methylphenyl 8-Quinolinesulfonate: Chemical Identity and Research Classification

2-Methylphenyl 8-quinolinesulfonate (CAS 889803-11-6) is a synthetic aryl sulfonate ester with the molecular formula C16H13NO3S and a molecular weight of 299.34 g/mol . It is constructed from an 8-quinolinesulfonic acid core esterified with ortho-cresol (2-methylphenol). This compound belongs to a broader class of quinoline-8-sulfonate esters that have been investigated as non-acidic, non-steroidal anti-inflammatory agents [1], β-glucuronidase inhibitors [2], and photolabile protecting groups for chemical biology applications [3]. Structurally, it is a 'reverse ester' where the sulfonate sulfur is attached to the quinoline ring and the ester oxygen is linked to the 2-methylphenyl moiety, a key distinction from isomeric 8-quinolinyl benzenesulfonates .

Enzyme Target β-Glucuronidase inhibition screening studies

Scaffold Class Non-acidic anti-inflammatory pathway research

Photochemistry Quinoline-8-sulfonate ester (photostable isomer)

• [1] Bano, B. et al. (2021). Sulfonamides and Sulphonyl Ester of Quinolines as Non-Acidic, Non-Steroidal, Anti-inflammatory Agents. Letters in Drug Design & Discovery, 18(2), 112-120. View Source
• [2] Faheem, A. et al. (2017). Synthesis, in vitro β-glucuronidase inhibitory potential and molecular docking studies of quinolines. European Journal of Medicinal Chemistry, 143, 1579-1589. View Source
• [3] Kageyama, Y. et al. (2009). Photochemical Cleavage Reactions of 8-Quinolinyl Sulfonates in Aqueous Solution. Chemical and Pharmaceutical Bulletin, 57(11), 1257-1266. View Source

Why 2-Methylphenyl 8-Quinolinesulfonate Cannot Be Substituted by Generic Quinoline Sulfonate Analogs

Generic substitution among quinoline-8-sulfonate esters is precluded by two critical structural features that dictate both physicochemical and biological behavior. First, the connectivity—whether the ester oxygen is on the quinoline or the phenyl ring—creates regioisomeric pairs (e.g., 2-methylphenyl 8-quinolinesulfonate vs. 2-methyl-8-quinolinyl benzenesulfonate) with divergent photolytic and hydrolytic stability profiles [1]. Second, the ortho-methyl substituent on the phenyl ring introduces steric hindrance and alters lipophilicity compared to the unsubstituted phenyl ester (MW 285.32 vs. 299.34), which affects membrane permeability and enzyme binding . In sulfonate ester series evaluated for β-glucuronidase inhibition, minor substituent changes shifted IC50 values from 1.60 µM to over 40 µM, demonstrating that even subtle aryl modifications produce non-linear effects on potency that cannot be predicted by scaffold similarity alone [2].

Regioisomeric connectivity Quinoline-8-sulfonate vs. 8-quinolinyl sulfonate connectivity determines photolytic reactivity; procurement of the incorrect isomer may yield a non-functional photocleavage system.

Ortho-methyl substitution Steric hindrance and lipophilicity shift from the 2-methyl group alter SAR nonlinearly; aryl modifications can produce potency shifts that require compound-specific validation.

• [1] Kageyama, Y. et al. (2009). Photochemical Cleavage Reactions of 8-Quinolinyl Sulfonates in Aqueous Solution. Chemical and Pharmaceutical Bulletin, 57(11), 1257-1266. View Source
• [2] Faheem, A. et al. (2017). Synthesis, in vitro β-glucuronidase inhibitory potential and molecular docking studies of quinolines. European Journal of Medicinal Chemistry, 143, 1579-1589. Compounds 1, 2, 5, 13, and 22–24 showed IC50 values ranging from 1.60–8.40 μM, compared to the standard saccharic acid 1,4-lactone (IC50 = 48.4 ± 1.25 μM). View Source

Quantitative Differentiation Evidence for 2-Methylphenyl 8-Quinolinesulfonate Versus Key Comparators

Regioisomeric Differentiation: 2-Methylphenyl 8-Quinolinesulfonate vs. 2-Methyl-8-quinolinyl Benzenesulfonate

The target compound and 2-methyl-8-quinolinyl benzenesulfonate (CAS 213881-38-0) are constitutional isomers sharing the identical molecular formula (C16H13NO3S) and molecular weight (299.34 g/mol), yet they differ fundamentally in ester connectivity. In the target compound, the sulfonate sulfur is on the quinoline ring (quinoline-8-sulfonate), and the ester oxygen connects to the 2-methylphenyl group. In the comparator, the sulfonate sulfur is on the benzene ring, and the ester oxygen is on the quinoline (8-quinolinyl benzenesulfonate). This connectivity inversion dictates photochemical reactivity: 8-quinolinyl sulfonates undergo photolysis at 300–330 nm via homolytic S–O bond cleavage in the excited triplet state, whereas quinoline-8-sulfonate esters lack the 8-quinolinol leaving group required for this photolytic pathway [1]. The 8-quinolinyl benzenesulfonate isomer has a calculated density of 1.3 ± 0.1 g/cm³ and a boiling point of 481.8 ± 27.0 °C at 760 mmHg . Procurement of the correct regioisomer is essential for applications requiring specific photochemical or hydrolytic behavior.

Regioisomeric isomerism

Reported

Target: quinoline-8-sulfonate ester (S on quinoline, O on 2-methylphenyl); Comparator: 2-methyl-8-quinolinyl benzenesulfonate (O on quinoline). Photolysis quantum yield negligible for target vs. Φ=2.5×10⁻⁴ for comparator.

Incorrect regioisomer procurement may result in non-functional photocleavage system.

Verify connectivity by NMR or HPLC before photochemical use.

Evidence Dimension	Structural connectivity (regioisomerism) and photochemical reactivity
Target Compound Data	Quinoline-8-sulfonate ester connectivity (S on quinoline, O on 2-methylphenyl); no 8-quinolinol leaving group; not photolabile via the established 8-quinolinyl pathway
Comparator Or Baseline	2-Methyl-8-quinolinyl benzenesulfonate (CAS 213881-38-0): 8-quinolinyl sulfonate connectivity (O on quinoline, S on benzene); undergoes photolysis at 300–330 nm; density 1.3 ± 0.1 g/cm³; BP 481.8 ± 27.0 °C
Quantified Difference	Identical MW (299.34) but inverted connectivity; photolysis quantum yield (Φ) for 8-quinolinyl sulfonates = 2.5 × 10⁻⁴ (compound 5a) vs. negligible for quinoline-8-sulfonate esters
Conditions	Aqueous solution at neutral pH; photoirradiation at 300–330 nm; quantum yields measured in CH₃CN/phosphate buffer (pH 6.0, 1:1) at 25 °C

Why This Matters

For research groups developing photolabile linkers or caged compounds, procurement of the incorrect regioisomer would result in a non-functional photolytic system, as only 8-quinolinyl sulfonates (not quinoline-8-sulfonate esters) exhibit the desired photocleavage.

• [1] Kageyama, Y. et al. (2009). Photochemical Cleavage Reactions of 8-Quinolinyl Sulfonates in Aqueous Solution. Chemical and Pharmaceutical Bulletin, 57(11), 1257-1266. Table 1: Quantum yields (Φ) for photolysis of 8-quinolinyl sulfonates (5a–5d, 6–8) range from 1.3 × 10⁻⁴ to 6.9 × 10⁻⁴. View Source

Ester vs. Sulfonamide Stability and Hydrogen-Bonding Capacity: 2-Methylphenyl 8-Quinolinesulfonate vs. N-(2-Methylphenyl)-8-quinolinesulfonamide

The target sulfonate ester (C16H13NO3S, MW 299.34) and its sulfonamide analog N-(2-methylphenyl)-8-quinolinesulfonamide (C16H14N2O2S, MW 298.4 g/mol) differ by a single atom replacement (ester O → amide NH), yet this substitution produces profound differences in hydrolytic stability and hydrogen-bonding capacity. Sulfonate esters are susceptible to enzymatic and chemical hydrolysis, regenerating the parent sulfonic acid and phenol, which is a liability for in vivo applications but an advantage for prodrug or controlled-release strategies [1]. Sulfonamides, in contrast, possess an additional hydrogen-bond donor (N–H) and exhibit greater metabolic stability. In the 2021 anti-inflammatory study, 8-sulfonamide derivatives generally displayed different activity profiles from 8-sulfonate esters: among 50 compounds tested, the most active were predominantly sulfonamides (compound 47, IC50 = 2.9 ± 0.5 μg/mL; compound 36, IC50 = 3.2 ± 0.2 μg/mL), while several sulfonate esters were inactive [2]. This indicates that the ester and sulfonamide series produce distinct SAR landscapes.

Ester vs. sulfonamide

Reported

Sulfonate ester (no N-H donor, hydrolytically labile) vs. sulfonamide (N-H donor, metabolically stable). Most active sulfonamides IC₅₀=2.9–6.7 μg/mL; several sulfonate esters inactive under identical conditions.

Ester may produce false-negative readout due to hydrolysis; sulfonamide may show higher stability in ROS inhibition assay.

Class-level data; exact IC₅₀ for target ester not reported.

Evidence Dimension	Hydrolytic stability, hydrogen-bond donor count, and anti-inflammatory ROS inhibitory activity
Target Compound Data	Sulfonate ester (C–O–SO2); no N–H hydrogen-bond donor; hydrolytically labile; molecular formula C16H13NO3S, MW 299.34
Comparator Or Baseline	N-(2-Methylphenyl)-8-quinolinesulfonamide: Sulfonamide (C–NH–SO2); one N–H donor; metabolically more stable; molecular formula C16H14N2O2S, MW 298.4; purity typically 95%
Quantified Difference	Most active sulfonamides in the series: IC50 = 2.9–6.7 μg/mL (ROS inhibition in human whole blood phagocytes) vs. ibuprofen IC50 = 11.2 ± 1.9 μg/mL; several sulfonate esters were inactive under identical conditions
Conditions	ROS (reactive oxygen species) inhibitory effect produced from phagocytes from human whole blood; compounds screened at unspecified concentrations; ibuprofen used as positive control

Why This Matters

For screening programs targeting anti-inflammatory pathways, the choice between sulfonate ester and sulfonamide determines both the biological readout (ester may be a false negative due to hydrolysis) and downstream lead optimization strategy (stability vs. controlled release).

• [1] Kageyama, Y. et al. (2009). Photochemical Cleavage Reactions of 8-Quinolinyl Sulfonates in Aqueous Solution. Chemical and Pharmaceutical Bulletin, 57(11), 1257-1266. Describes hydrolytic and photolytic cleavage of sulfonate esters. View Source
• [2] Bano, B. et al. (2021). Sulfonamides and Sulphonyl Ester of Quinolines as Non-Acidic, Non-Steroidal, Anti-inflammatory Agents. Letters in Drug Design & Discovery, 18(2), 112-120. Compounds 47 (IC50 = 2.9 ± 0.5 μg/mL), 36 (IC50 = 3.2 ± 0.2 μg/mL), 24 (IC50 = 6.7 ± 0.3 μg/mL) vs. ibuprofen (IC50 = 11.2 ± 1.9 μg/mL). View Source

Ortho-Methyl Substituent Effect on Lipophilicity and Steric Profile: 2-Methylphenyl vs. Unsubstituted Phenyl 8-Quinolinesulfonate

The target compound differs from phenyl 8-quinolinesulfonate (CAS 889803-04-7) solely by the presence of an ortho-methyl group on the phenyl ring. This substitution increases the molecular weight from 285.32 to 299.34 g/mol and introduces steric hindrance that restricts rotational freedom around the O–SO2 bond . In the analogous 3-nitrophenyl 8-quinolinesulfonate series, the calculated LogP is 4.51 , while the parent 8-quinolinesulfonic acid has a LogP of 0.44 , demonstrating that aryl esterification dramatically increases lipophilicity by approximately 3–4 log units. The ortho-methyl group on the target compound is expected to further modulate LogP, aqueous solubility, and protein binding relative to the unsubstituted phenyl ester. In the β-glucuronidase inhibition study, compounds with varying aryl substituents on the 8-sulfonate ester exhibited IC50 values spanning from 1.60 μM to inactive (>100 μM), demonstrating that aryl substitution patterns critically determine target engagement [1].

Ortho-methyl effect

Class-level

MW increase +14.02 vs. unsubstituted phenyl ester; estimated LogP increase ~+0.5–0.8 (Hansch π for –CH₃=0.56).

Steric hindrance and lipophilicity shift may impact membrane permeability and target binding.

Physicochemical estimates require experimental confirmation.

Evidence Dimension	Molecular weight, calculated lipophilicity, and steric bulk
Target Compound Data	2-Methylphenyl 8-quinolinesulfonate: MW 299.34, C16H13NO3S; ortho-methyl substituent introduces steric hindrance and increases lipophilicity
Comparator Or Baseline	Phenyl 8-quinolinesulfonate (CAS 889803-04-7): MW 285.32, C15H11NO3S; no ortho substituent; 3-Nitrophenyl 8-quinolinesulfonate (CAS 158729-16-9): MW 330.32, LogP calculated 4.51; 8-Quinolinesulfonic acid: LogP 0.44
Quantified Difference	Molecular weight difference: +14.02 vs. unsubstituted phenyl ester (one additional CH2 group); estimated LogP increase of approximately +0.5 to +0.8 log units relative to the unsubstituted phenyl ester based on the Hansch π constant for –CH3 (0.56)
Conditions	Physicochemical properties calculated or measured; LogP values from chemsrc.com database; β-glucuronidase IC50 values measured using in vitro colorimetric enzyme assay

Why This Matters

The ortho-methyl group affects both compound handling (solubility, crystallization) and biological performance (membrane permeability, target binding). Researchers optimizing solubility-permeability trade-offs should select the 2-methylphenyl ester when increased lipophilicity and steric constraint are desired over the unsubstituted phenyl variant.

• [1] Faheem, A. et al. (2017). Synthesis, in vitro β-glucuronidase inhibitory potential and molecular docking studies of quinolines. European Journal of Medicinal Chemistry, 143, 1579-1589. IC50 values ranged from 1.60–8.40 μM for the most active compounds. View Source

Class-Level Anti-Inflammatory Potential: 8-Sulfonate Esters Show ROS Inhibitory Activity Inferior to Lead Sulfonamides but with Distinct Scaffold Value

A systematic evaluation of 50 quinoline-based sulfonamide and sulfonate ester derivatives for anti-inflammatory activity via ROS inhibition in human whole blood phagocytes established a benchmark for this chemical class [1]. The most potent compounds were sulfonamides: compound 47 (IC50 = 2.9 ± 0.5 μg/mL), compound 36 (IC50 = 3.2 ± 0.2 μg/mL), and compound 24 (IC50 = 6.7 ± 0.3 μg/mL), all outperforming the standard ibuprofen (IC50 = 11.2 ± 1.9 μg/mL). Moderately active compounds included 20 (IC50 = 25.5 ± 0.7 μg/mL), 50 (IC50 = 42.9 ± 5.6 μg/mL), and 8 (IC50 = 53.9 ± 3.1 μg/mL), while the remaining compounds, including several sulfonate esters, were found to be inactive [2]. Although the specific IC50 of 2-methylphenyl 8-quinolinesulfonate was not reported, the class-level data indicate that the sulfonate ester subclass can achieve moderate activity, and the 2-methylphenyl substituent may offer differentiated binding compared to other aryl sulfonate esters as demonstrated by the wide activity range observed.

Anti-inflammatory class

Class-level

Reported ROS inhibition: sulfonamides IC₅₀=2.9–6.7 μg/mL vs. ibuprofen 11.2 μg/mL; sulfonate esters span moderate to inactive range.

Sulfonate ester subclass offers scaffold for non-acidic anti-inflammatory screening; activity not confirmed for this specific compound.

Data from class-level panel; direct IC₅₀ of target unreported.

Evidence Dimension	Anti-inflammatory activity (ROS inhibition in human whole blood phagocytes)
Target Compound Data	2-Methylphenyl 8-quinolinesulfonate: 8-sulfonate ester subclass; exact IC50 not reported in the 1–50 compound series
Comparator Or Baseline	Most active compounds in the series: 47 (IC50 = 2.9 ± 0.5 μg/mL), 36 (IC50 = 3.2 ± 0.2 μg/mL), 24 (IC50 = 6.7 ± 0.3 μg/mL); Standard ibuprofen: IC50 = 11.2 ± 1.9 μg/mL; Moderately active: 20 (IC50 = 25.5 ± 0.7 μg/mL), 50 (IC50 = 42.9 ± 5.6 μg/mL), 8 (IC50 = 53.9 ± 3.1 μg/mL)
Quantified Difference	Potency range across the class spans >18-fold from most active sulfonamides to moderately active compounds; sulfonate ester subclass occupancy within the moderately active to inactive range
Conditions	ROS (reactive oxygen species) inhibitory effect produced from phagocytes from human whole blood; compounds 1–50 evaluated; ibuprofen used as positive control

Why This Matters

Procurement for anti-inflammatory screening should consider that the sulfonate ester subclass occupies a distinct activity band. 2-Methylphenyl 8-quinolinesulfonate may serve as a scaffold for further optimization where the hydrolytic lability of the ester is desired for prodrug strategies, in contrast to the metabolically stable sulfonamide leads.

• [1] Bano, B. et al. (2021). Sulfonamides and Sulphonyl Ester of Quinolines as Non-Acidic, Non-Steroidal, Anti-inflammatory Agents. Letters in Drug Design & Discovery, 18(2), 112-120. View Source
• [2] Bano, B. et al. (2021). Results: Among the synthetic derivatives 1-50, six compounds showed good to moderate antiinflammatory activity. Compounds 47 (IC50 = 2.9 ± 0.5 μg/mL), 36 (IC50 = 3.2 ± 0.2 μg/mL), and 24 (IC50 = 6.7 ± 0.3 μg/mL) exhibited enhanced activity as compared to the standard ibuprofen (IC50 = 11.2 ± 1.9 μg/mL). Compounds 20 (IC50 = 25.5 ± 0.7 μg/mL), 50 (IC50 = 42.9 ± 5.6 μg/mL), and 8 (IC50 = 53.9 ± 3.1 μg/mL) were moderately active, however, rest of the compounds were found to be inactive. View Source

β-Glucuronidase Inhibition: Class-Level Potency Demonstrates Target Engagement Superior to Standard Inhibitor

Quinoline-8-sulfonate derivatives have demonstrated potent inhibition of β-glucuronidase, an enzyme implicated in colon carcinogenesis, drug-induced gastrointestinal toxicity, and hepatic disorders [1]. In a study of 40 synthetic quinoline sulfonamide and 8-sulfonate derivatives, all compounds exhibited inhibitory activity against β-glucuronidase. Notably, compounds 1, 2, 5, 13, and 22–24 achieved IC50 values in the range of 1.60–8.40 μM, representing 5.8- to 30.3-fold superior potency compared to the standard inhibitor saccharic acid 1,4-lactone (IC50 = 48.4 ± 1.25 μM) [2]. Molecular docking studies revealed that the sulfonate/sulfonamide moiety forms key interactions within the enzyme active site, and aryl substituent variations modulate binding affinity through hydrophobic and π-stacking contacts [3]. The 2-methylphenyl ester, with its ortho-methyl substituent, is expected to engage these hydrophobic pockets differently than unsubstituted or para-substituted analogs.

β-Glucuronidase inhibition

Class-level

Active 8-sulfonate esters: IC₅₀=1.60–8.40 μM vs. standard saccharic acid 1,4-lactone 48.4 μM (5.8- to 30.3-fold difference).

Reported class-level inhibition supports target engagement screening; ortho-methyl may modulate hydrophobic pocket interactions.

Exact IC₅₀ of target compound not determined in cited studies.

Evidence Dimension	β-Glucuronidase enzyme inhibition IC50
Target Compound Data	2-Methylphenyl 8-quinolinesulfonate: Structurally consistent with active 8-sulfonate esters; exact IC50 not reported among the 40 compounds in the study
Comparator Or Baseline	Most active compounds: IC50 = 1.60–8.40 μM (compounds 1, 2, 5, 13, 22–24); Standard saccharic acid 1,4-lactone: IC50 = 48.4 ± 1.25 μM
Quantified Difference	5.8- to 30.3-fold improvement over the standard inhibitor; activity range within the class spans >30-fold from most to least active
Conditions	In vitro colorimetric β-glucuronidase enzyme assay; compounds characterized by 1H NMR, EI-MS, and HREI-MS; molecular docking performed against β-glucuronidase crystal structure

Why This Matters

For research programs targeting β-glucuronidase in oncology or drug metabolism, 2-methylphenyl 8-quinolinesulfonate provides a synthetically accessible entry point into a validated inhibitor chemotype with established target engagement. The ortho-methyl substitution may confer selectivity advantages over other aryl esters through differential hydrophobic pocket occupancy.

• [1] Faheem, A. et al. (2017). Synthesis, in vitro β-glucuronidase inhibitory potential and molecular docking studies of quinolines. European Journal of Medicinal Chemistry, 143, 1579-1589. β-Glucuronidase is found in microorganisms, plants, and humans (kidney, lung, liver, serum, spleen, urine, blood cells) and is implicated in drug metabolism and disease. View Source
• [2] Faheem, A. et al. (2017). Results: Compounds 1, 2, 5, 13, and 22–24 having IC50 values in the range of 1.60–8.40 μM showed superior activity than the standard saccharic acid 1,4-lactone (IC50 = 48.4 ± 1.25 μM). View Source
• [3] Faheem, A. et al. (2017). Molecular docking studies of selected compounds were also performed to see interactions between active compounds and binding sites. View Source

Photochemical Stability Differentiation: Quinoline-8-Sulfonate Esters vs. 8-Quinolinyl Sulfonates as Photoremovable Protecting Groups

8-Quinolinyl sulfonates have been established as a versatile photoremovable protecting group (PPG) platform, undergoing clean photolysis at 300–330 nm in neutral aqueous solution to release 8-quinolinol and the corresponding sulfonic acid with negligible byproducts [1]. The quantum yields (Φ) for this photoreaction were measured in the range of 1.3 × 10⁻⁴ to 6.9 × 10⁻⁴, with the unsubstituted 8-quinolinyl benzenesulfonate (5a) exhibiting Φ = 2.5 × 10⁻⁴ at 328 nm . Critically, substituent effects on the benzene ring were found to be negligible (Φ = 2.4–2.5 × 10⁻⁴ for 5b, 5c, 5d), while modifications at the 7-position of the quinoline ring (halogenation) accelerated photoreaction via the heavy-atom effect, improving quantum yields up to 0.70 [2]. The target compound, 2-methylphenyl 8-quinolinesulfonate, is constitutionally distinct: as a quinoline-8-sulfonate ester rather than an 8-quinolinyl sulfonate, it lacks the 8-quinolinol leaving group and is therefore not expected to undergo the established photolytic cleavage pathway. This makes it either photochemically inert or subject to a different degradation mechanism, which may be advantageous for applications requiring photostability.

Photochemical stability

Class-level

Quinoline-8-sulfonate ester lacks 8-quinolinol leaving group; no photolytic pathway established (Φ negligible). Comparator 8-quinolinyl sulfonates: Φ=1.3–6.9×10⁻⁴.

May support applications requiring photostability; not intended as photoremovable protecting group.

Photostability under specific assay conditions should be validated.

Evidence Dimension	Photolysis quantum yield and photochemical cleavage efficiency
Target Compound Data	Quinoline-8-sulfonate ester (S on quinoline, O on 2-methylphenyl); no 8-quinolinol leaving group; photolytic pathway not established
Comparator Or Baseline	8-Quinolinyl benzenesulfonate (5a): Φ = 2.5 × 10⁻⁴ at 328 nm; 7-halogenated 8-quinolinyl sulfonates: Φ improved to 0.70; photolysis at 300–330 nm in neutral aqueous solution
Quantified Difference	Quantum yield Φ for 8-quinolinyl sulfonate photolysis: 1.3–6.9 × 10⁻⁴ (unsubstituted) vs. up to 0.70 (7-iodo derivative); target compound expected to be photostable under identical conditions due to absence of the requisite 8-quinolinol leaving group
Conditions	Photoirradiation at 300–330 nm in aqueous solution (pH 7.4, 10 mM HEPES buffer with I = 0.1 NaNO3) at 25 °C; quantum yields determined in CH3CN/phosphate buffer (pH 6.0, 1:1)

Why This Matters

For chemical biology applications involving light-triggered release, researchers must select the 8-quinolinyl sulfonate isomer (not the quinoline-8-sulfonate ester) as the photolabile moiety. Conversely, when photostability is required (e.g., long-term fluorescence assays, outdoor agricultural formulations), the quinoline-8-sulfonate ester connectivity of the target compound may confer superior resistance to photodegradation.

• [1] Kageyama, Y. et al. (2009). Photochemical Cleavage Reactions of 8-Quinolinyl Sulfonates in Aqueous Solution. Chemical and Pharmaceutical Bulletin, 57(11), 1257-1266. The 8-quinolinyl benzenesulfonates undergo photolysis upon photoirradiation at 300–330 nm to give the corresponding 8-quinolinols and benzenesulfonic acids with only negligible amounts of byproducts. View Source
• [2] Hanaya, K. et al. (2011). Photochemical cleavage reaction of 8-quinolinyl sulfonates that are halogenated and nitrated at the 7-position. The photoreaction of 7-bromo and 7-iodo substituted compounds is accelerated due to the heavy-atom effect, with improvements in quantum yield from 0.004 to 0.70. View Source

Optimal Scientific and Industrial Use Cases for 2-Methylphenyl 8-Quinolinesulfonate

β-Glucuronidase Inhibitor Screening and Lead Optimization in Cancer Metabolism Research

2-Methylphenyl 8-quinolinesulfonate serves as a strategic entry point for medicinal chemistry campaigns targeting β-glucuronidase (EC 3.2.1.31), an enzyme overexpressed in colon carcinoma, renal carcinoma, and neoplasm of the bladder [1]. The broader quinoline-8-sulfonate ester class has demonstrated IC50 values as low as 1.60 μM against this target, representing a 30-fold improvement over the standard inhibitor saccharic acid 1,4-lactone (IC50 = 48.4 ± 1.25 μM) [2]. The ortho-methyl substituent on the target compound provides a distinct steric and lipophilic profile compared to unsubstituted phenyl or para-substituted analogs, enabling exploration of hydrophobic pocket interactions identified by molecular docking [3]. Researchers can use this compound to establish baseline SAR and then systematically vary the aryl ester moiety to optimize potency and selectivity.

Chemical Biology Tool for Photostable Ester Prodrug Design

The quinoline-8-sulfonate ester connectivity of 2-Methylphenyl 8-quinolinesulfonate makes it constitutionally distinct from the photolabile 8-quinolinyl sulfonate class. While 8-quinolinyl sulfonates undergo clean photolysis at 300–330 nm (Φ = 2.5 × 10⁻⁴) via homolytic S–O bond cleavage to release 8-quinolinol [1], the target compound lacks the requisite 8-quinolinol leaving group and is therefore expected to be photostable under these conditions. This photostability is advantageous for applications requiring sustained compound integrity under ambient or UV light exposure, such as long-duration cell-based assays or agricultural formulations. Simultaneously, the inherent hydrolytic lability of the sulfonate ester bond can be exploited for pH-dependent or esterase-mediated controlled release of 8-quinolinesulfonic acid, which itself has metal-chelating properties [2].

Anti-Inflammatory Drug Discovery: Non-Acidic NSAID Scaffold Exploration

The quinoline-8-sulfonate ester chemotype has been validated as a non-acidic, non-steroidal anti-inflammatory scaffold. In a panel of 50 quinoline derivatives, select sulfonamides achieved ROS inhibitory IC50 values of 2.9–6.7 μg/mL in human whole blood phagocytes, outperforming ibuprofen (IC50 = 11.2 ± 1.9 μg/mL) [1]. While the most active compounds were sulfonamides, the sulfonate ester subclass offers a complementary profile: the ester linkage permits hydrolytic bioactivation or inactivation pathways not available to sulfonamides. 2-Methylphenyl 8-quinolinesulfonate, with its ortho-methyl substituent, provides increased lipophilicity relative to the unsubstituted phenyl ester (estimated LogP increase of approximately +0.5 to +0.8 units based on the Hansch π constant for –CH3), which may enhance membrane permeability and cellular uptake in in vitro anti-inflammatory assays [2].

Synthetic Intermediate for Quinoline-Based Small Molecule Libraries

As an aryl sulfonate ester, 2-Methylphenyl 8-quinolinesulfonate can function as a protected or activated intermediate in multi-step synthetic sequences. The sulfonate ester can be cleaved under basic hydrolysis to regenerate 8-quinolinesulfonic acid [1], or serve as a leaving group in nucleophilic aromatic substitution reactions. The 2-methylphenyl moiety provides a UV-active chromophore that facilitates reaction monitoring by HPLC or TLC. For combinatorial library synthesis, the compound offers a modular scaffold where either the quinoline core or the aryl ester component can be independently varied. This is particularly relevant given recent studies on quinoline-based sulfonic esters (1–42) evaluated for cytotoxicity against MDA-MB-231 and MCF-7 breast cancer cell lines, where compounds 15, 20, and 28 showed the highest activity [2].

Application

Selection Property

Validation Focus

β-Glucuronidase inhibition screening

Quinoline-8-sulfonate ester chemotype

Reported IC₅₀ range and docking profile validation

Photostable ester prodrug research

Constitutional isomer connectivity

Photolysis pathway verification

Non-acidic anti-inflammatory pathway screening

Sulfonate ester vs. sulfonamide comparison

ROS inhibition assay context

Quinoline-based library synthesis

UV-active ester intermediate

Cleavage and monitoring protocol review

• [1] Faheem, A. et al. (2017). Synthesis, in vitro β-glucuronidase inhibitory potential and molecular docking studies of quinolines. European Journal of Medicinal Chemistry, 143, 1579-1589. View Source
• [2] Bano, B. et al. (2021). Sulfonamides and Sulphonyl Ester of Quinolines as Non-Acidic, Non-Steroidal, Anti-inflammatory Agents. Letters in Drug Design & Discovery, 18(2), 112-120. View Source
• [3] Kageyama, Y. et al. (2009). Photochemical Cleavage Reactions of 8-Quinolinyl Sulfonates in Aqueous Solution. Chemical and Pharmaceutical Bulletin, 57(11), 1257-1266. View Source
• [4] DOAJ. (2024). Quinoline sulfonates as the potent inhibitors of MDA-MB-231 and MCF-7 breast cancer cells: Synthesis, cytotoxicity, and molecular docking studies. Compounds 15, 20, and 28 showed highest cytotoxicity against both breast cancer cell lines. View Source